Cas no 2034308-51-3 (N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide
• CAS No: 2034308-51-3
• MF: C₁₉H₂₅F₃N₂OS
• MW: 386.474814176559
• CID: 5550397
• Update Time: 2025-05-26

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H25F3N2OS/c20-19(21,22)16-3-1-2-15(12-16)18(25)23-13-14-4-8-24(9-5-14)17-6-10-26-11-7-17/h1-3,12,14,17H,4-11,13H2,(H,23,25)
• InChI Key： BMGANKHKNDEEQC-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2CCSCC2)CC1)(=O)C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide (CAS No. 2034308-51-3)

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide (CAS No. 2034308-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Its molecular structure incorporates a thian-4-yl moiety linked to a piperidine ring, further functionalized with a trifluoromethylbenzamide group. This combination of functional groups makes it a promising candidate for drug discovery and development.

In recent years, researchers have focused on the synthesis and characterization of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide due to its potential role in modulating specific biological pathways. The trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds. This has led to increased interest in the compound's potential applications in central nervous system (CNS) disorders, inflammation, and other therapeutic areas. Additionally, the piperidine-thian scaffold is a common motif in medicinal chemistry, further underscoring the compound's relevance.

The synthesis of CAS No. 2034308-51-3 typically involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. Researchers have optimized these processes to achieve high yields and purity, which are critical for preclinical and clinical studies. The compound's physicochemical properties, such as solubility, logP, and stability, have also been extensively studied to ensure its suitability for further development. These efforts align with the growing demand for novel small-molecule therapeutics in the pharmaceutical industry.

One of the key trends in modern drug discovery is the exploration of fluorinated compounds, and N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide fits perfectly into this category. Fluorine atoms are known to improve binding affinity and selectivity toward biological targets, making them highly valuable in drug design. This has led to a surge in searches for fluorinated benzamides and piperidine-based drugs, reflecting the compound's alignment with current research priorities.

Another area of interest is the compound's potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and compounds with piperidine-thian scaffolds have shown promise in modulating these receptors. This has sparked discussions in scientific forums and search queries related to GPCR modulators and neuropharmacology. The compound's structural versatility also opens doors for structure-activity relationship (SAR) studies, which are crucial for optimizing therapeutic efficacy.

From a commercial perspective, CAS No. 2034308-51-3 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its applications extend beyond pharmaceuticals, including use as a chemical intermediate in organic synthesis and material science. The compound's growing popularity is evident from the increasing number of patents and publications referencing its use, highlighting its potential as a versatile building block in synthetic chemistry.

In conclusion, N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features, combined with the rising interest in fluorinated compounds and GPCR modulators, position it as a compound of significant scientific and commercial value. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for innovative therapeutics.